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Compound of Interest

Compound Name: Ethyl pyridin-2-ylcarbamate

Cat. No.: B189548 Get Quote

CAS Number: 5255-67-4

This technical guide provides a comprehensive overview of Ethyl pyridin-2-ylcarbamate, a

heterocyclic carbamate of interest to researchers, scientists, and professionals in drug

development. The document details its physicochemical properties, safety information,

synthesis, and analytical methodologies.

Chemical and Physical Properties
Ethyl pyridin-2-ylcarbamate is a stable, solid organic compound. Its key properties are

summarized in the table below, providing a ready reference for experimental planning and

safety assessments.
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Property Value Reference

CAS Number 5255-67-4 [1]

Molecular Formula C₈H₁₀N₂O₂ [1]

Molecular Weight 166.18 g/mol [1]

Melting Point 48-50 °C

Boiling Point 182-184 °C

Appearance Solid

Solubility

No specific data available, but

likely soluble in polar organic

solvents.

Safety and Handling
Ethyl pyridin-2-ylcarbamate is classified as harmful if swallowed and is suspected of causing

cancer. Appropriate personal protective equipment (PPE), including gloves, lab coat, and eye

protection, should be worn when handling this compound. Work should be conducted in a well-

ventilated area or a chemical fume hood.

Hazard Statements:

H302: Harmful if swallowed.

H350: May cause cancer.

Precautionary Statements:

P201: Obtain special instructions before use.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.
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P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P308 + P313: IF exposed or concerned: Get medical advice/attention.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Synthesis of Ethyl Pyridin-2-ylcarbamate
A common and direct method for the synthesis of Ethyl pyridin-2-ylcarbamate involves the

reaction of 2-aminopyridine with ethyl chloroformate. This reaction is typically carried out in the

presence of a base, such as pyridine or triethylamine, to neutralize the hydrochloric acid

byproduct. While a detailed, specific protocol for this exact compound is not readily available in

the searched literature, a general procedure can be outlined.

Experimental Protocol: General Synthesis of N-Aryl Carbamates

Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stirrer and

under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-aminopyridine in a suitable

anhydrous solvent (e.g., dichloromethane, tetrahydrofuran, or toluene).

Addition of Base: Add a stoichiometric equivalent of a non-nucleophilic base, such as

triethylamine or pyridine, to the reaction mixture.

Addition of Ethyl Chloroformate: Cool the mixture in an ice bath (0 °C). Slowly add a

stoichiometric equivalent of ethyl chloroformate dropwise to the stirred solution.

Reaction: Allow the reaction to warm to room temperature and stir for several hours until

completion, which can be monitored by thin-layer chromatography (TLC).

Workup: Upon completion, the reaction mixture is typically washed with water and brine. The

organic layer is then dried over an anhydrous drying agent (e.g., sodium sulfate or

magnesium sulfate), filtered, and the solvent is removed under reduced pressure.

Purification: The crude product can be purified by recrystallization or column chromatography

to yield pure Ethyl pyridin-2-ylcarbamate.
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Below is a workflow diagram for the synthesis of Ethyl pyridin-2-ylcarbamate.

Synthesis Workflow for Ethyl Pyridin-2-ylcarbamate

Reactants

Process

Product

2-Aminopyridine

Reaction in Anhydrous Solvent

Ethyl Chloroformate Base (e.g., Triethylamine)

Workup (Washing and Extraction)

Purification (Recrystallization/Chromatography)

Ethyl Pyridin-2-ylcarbamate

Click to download full resolution via product page

Caption: A flowchart illustrating the general synthetic route to Ethyl pyridin-2-ylcarbamate.

Analytical Characterization
Detailed analytical data for Ethyl pyridin-2-ylcarbamate is not widely published. However,

standard analytical techniques can be employed for its characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the ethyl

group (a triplet and a quartet) and the protons on the pyridine ring. The chemical shifts of the

pyridine protons will be in the aromatic region and their splitting patterns will depend on their

positions relative to the nitrogen atom and the carbamate substituent.

¹³C NMR: The carbon NMR spectrum will show distinct signals for the carbonyl carbon of the

carbamate, the two carbons of the ethyl group, and the carbons of the pyridine ring.

Infrared (IR) Spectroscopy:

The IR spectrum of Ethyl pyridin-2-ylcarbamate would be expected to show characteristic

absorption bands for the N-H stretching of the carbamate group, C-H stretching of the aromatic

and aliphatic portions, the C=O stretching of the carbamate, and C=N and C=C stretching

vibrations of the pyridine ring.

High-Performance Liquid Chromatography (HPLC):

A reversed-phase HPLC method would be suitable for the analysis of Ethyl pyridin-2-
ylcarbamate. A C18 column with a mobile phase gradient of water and a polar organic solvent

like acetonitrile or methanol would likely provide good separation. Detection could be achieved

using a UV detector, monitoring at a wavelength where the pyridine ring absorbs.

Biological Activity and Applications
Currently, there is no specific information available in the public domain regarding the biological

activity, mechanism of action, or any associated signaling pathways for Ethyl pyridin-2-
ylcarbamate. The carbamate functional group is present in a wide range of biologically active

compounds and approved drugs, where it can act as a key pharmacophore or a linker.[2] The

pyridine ring is also a common scaffold in medicinal chemistry.[3]

Given that Ethyl pyridin-2-ylcarbamate contains both of these moieties, it could be a valuable

building block or starting material in the synthesis of more complex molecules for drug

discovery programs. Its potential as a precursor for screening libraries is an area for further

exploration.[4] Researchers investigating novel therapeutics may find this compound to be a

useful intermediate for the synthesis of new chemical entities.
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The diagram below illustrates a logical workflow for the preliminary biological evaluation of a

novel compound like Ethyl pyridin-2-ylcarbamate.

Caption: A generalized workflow for the initial biological screening of a new chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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